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Compound of Interest

Compound Name: ATL-802

Cat. No.: B1666114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ATL-802 is a potent and highly selective antagonist of the mouse A2B adenosine receptor

(A2BR), a G-protein coupled receptor involved in a variety of physiological and pathological

processes. As a member of the adenosine receptor family, the A2BR is activated by

extracellular adenosine, which often accumulates in the tumor microenvironment and sites of

inflammation, leading to immunosuppressive effects. ATL-802 offers a powerful tool for in vitro

studies to investigate the role of A2BR signaling in cancer biology, immunology, and other

inflammatory conditions. By blocking the A2BR, ATL-802 can reverse adenosine-mediated

immunosuppression and inhibit tumor growth, making it a valuable compound for preclinical

drug development.

The A2B receptor is coupled to Gs and Gq proteins. Activation of the Gs pathway leads to an

increase in intracellular cyclic AMP (cAMP), while the Gq pathway stimulates phospholipase C.

ATL-802 effectively blocks these downstream signaling events, allowing for the elucidation of

A2BR-mediated cellular functions.

Quantitative Data Summary
The following table summarizes the binding affinity and selectivity of ATL-802 for various

mouse adenosine receptors. This data is critical for designing experiments and interpreting

results.
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Target Receptor Ligand Kᵢ (nM)
Selectivity vs.
A2BR

Mouse A2B ATL-802 8.6 -

Mouse A1 ATL-802 >10,000 >1162-fold

Mouse A2A ATL-802 8393 976-fold

Mouse A3 ATL-802 >10,000 >1162-fold

Signaling Pathway Diagram
The following diagram illustrates the canonical signaling pathway of the A2B adenosine

receptor and the point of inhibition by ATL-802.
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Caption: A2B Adenosine Receptor Signaling Pathway and ATL-802 Inhibition.
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Experimental Protocols
General Guidelines for Handling ATL-802

Storage: Store ATL-802 as a solid at -20°C. For long-term storage, -80°C is recommended.

Solubility: ATL-802 is soluble in DMSO. Prepare a stock solution (e.g., 10 mM) in DMSO and

store in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Working Solutions: Prepare fresh working solutions by diluting the stock solution in the

appropriate cell culture medium immediately before use. The final concentration of DMSO in

the culture should be kept low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Recommended Cell Lines
Since ATL-802 is a selective antagonist for the mouse A2B receptor, it is essential to use

murine cell lines that endogenously express A2BR. The following cell lines have been reported

to express murine A2BR and are suitable for in vitro studies with ATL-802:

Murine Type II Alveolar Epithelial Cells (AECs): Primary cells that express high levels of

A2BR.

LLC1 (Lewis Lung Carcinoma): A murine lung cancer cell line.

MC38 (Murine Colon Adenocarcinoma): A colon cancer cell line.

B16-SIY: A melanoma cell line engineered to express the SIYRYYGL peptide.

Primary Murine Splenocytes: For immunology studies.

Experimental Workflow: General Cell-Based Assay
The following diagram outlines a general workflow for conducting cell-based assays with ATL-
802.

Start Seed murine cells expressing A2BR
in multi-well plates

Incubate for 24h
to allow cell adherence

Treat cells with varying
concentrations of ATL-802

Add A2BR agonist
(e.g., NECA)

Incubate for the desired
duration (assay-dependent)

Perform specific assay
(cAMP, Viability, Cytokine) Analyze and interpret data End
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To cite this document: BenchChem. [Application Notes and Protocols for ATL-802 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666114#atl-802-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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